Cas no 109572-41-0 (Cyclohexanepropanoic acid, 2-(acetylamino)-)

Cyclohexanepropanoic acid, 2-(acetylamino)-, is a specialized organic compound featuring a cyclohexane ring linked to a propanoic acid moiety with an acetylated amino group at the second position. This structure imparts unique reactivity and functional versatility, making it valuable in synthetic organic chemistry and pharmaceutical intermediates. The acetylated amino group enhances stability while allowing further derivatization, and the cyclohexane backbone contributes to conformational rigidity, which can be advantageous in stereoselective synthesis. Its well-defined molecular architecture supports applications in drug discovery, agrochemicals, and fine chemical production, where precise functionalization and controlled reactivity are critical. The compound is typically handled under standard laboratory conditions, ensuring consistent performance in research and industrial settings.

Cyclohexanepropanoic acid, 2-(acetylamino)- structure

109572-41-0 structure

Product Name:Cyclohexanepropanoic acid, 2-(acetylamino)-

CAS No:109572-41-0

MF:C₁₁H₁₉NO₃

MW:213.273463487625

CID:3600232

PubChem ID:13799941

Update Time:2025-10-13

Cyclohexanepropanoic acid, 2-(acetylamino)- Chemical and Physical Properties

Names and Identifiers

- Cyclohexanepropanoic acid, 2-(acetylamino)-
- 3-(2-acetylaminocyclohexyl)-propionic acid
- XZTZPFMLEDLZLP-UHFFFAOYSA-N
- 109572-41-0
- SCHEMBL10341445
- 3-(2-acetamidocyclohexyl)propanoic acid
- EN300-6317052
- Inchi： 1S/C11H19NO3/c1-8(13)12-10-5-3-2-4-9(10)6-7-11(14)15/h9-10H,2-7H2,1H3,(H,12,13)(H,14,15)
- InChI Key： XZTZPFMLEDLZLP-UHFFFAOYSA-N
- SMILES： O=C(C)NC1CCCCC1CCC(=O)O

Computed Properties

Exact Mass: 213.13649347Da
Monoisotopic Mass: 213.13649347Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 4
Complexity: 240
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.1
Topological Polar Surface Area: 66.4Å²

Cyclohexanepropanoic acid, 2-(acetylamino)- Pricemore >>

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